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Compound of Interest

Compound Name: Cinnamyl butyrate

Cat. No.: B3429930 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This document provides immediate

and essential safety and logistical information for the handling of Cinnamyl butyrate, outlining

necessary personal protective equipment (PPE), procedural guidance for use and disposal,

and emergency protocols.

Physicochemical and Hazard Information
Cinnamyl butyrate is a colorless to pale yellow liquid with a fruity, balsamic odor.[1] While it is

utilized as a fragrance and flavor ingredient, it is crucial to handle it with appropriate safety

measures to prevent irritation and exposure.[1][2] Although not classified as hazardous under

GHS in many reports, it can cause mild skin irritation.[2][3]
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Property Value

Molecular Formula C₁₃H₁₆O₂[4]

Molecular Weight 204.26 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Balsamic, fruity, honey-like[1]

Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 300 °C

Density 1.013 g/mL at 25 °C

Solubility
Insoluble in water; soluble in alcohol and

organic solvents[1][5]

Exposure Limits (OSHA PEL, NIOSH REL,

ACGIH TLV)
No data available[3]

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment is mandatory

when handling Cinnamyl butyrate:

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are essential.[3] In situations where splashing is a risk, a face shield may be

appropriate.[3]

Skin Protection:

Gloves: Wear chemically resistant gloves.[3] The specific glove material should be

selected based on an evaluation of the workplace hazards, duration of use, and the

glove's chemical resistance and physical properties.[3]

Protective Clothing: A laboratory coat and close-toed footwear are the minimum

requirements.[3] Protective clothing should be selected based on the potential hazards,

the physical environment, and the duration of exposure.[3]
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Respiratory Protection: While respirators are not a substitute for proper engineering controls

like adequate ventilation, a respirator may be necessary in certain situations.[3] If required,

use a NIOSH-approved respirator.

Standard Operating and Disposal Procedures
Handling:

Always work in a well-ventilated area, such as under a chemical fume hood.[1]

Avoid all contact with skin, eyes, and personal clothing.[3]

Refrain from breathing in fumes or vapors.[3]

Wash hands thoroughly after handling the substance.[3]

Keep the container tightly closed when not in use.[3]

Do not eat, drink, or smoke in areas where Cinnamyl butyrate is handled.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed to prevent leakage.[1]

Protect from heat and light.[1]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[3][6]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[3]

Do not allow the product to enter drains, waterways, or soil.[3]

Uncleaned containers should be handled in the same manner as the product itself and

should not be reused.[3][6]
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Emergency Protocols
Accidental Release or Spill: In the event of a spill, follow these procedural steps to ensure a

safe and effective cleanup:

Ensure Adequate Ventilation and Remove Ignition Sources: Immediately ensure the area is

well-ventilated and remove all sources of ignition.[3]

Wear Appropriate PPE: Don personal protective equipment, including gloves, goggles, and a

lab coat, before addressing the spill.[3]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[3]

Absorb the Spill: Use an inert absorbent material, such as sand, earth, or vermiculite, to

absorb the spilled Cinnamyl butyrate.[1][3]

Collect and Dispose: Place the absorbed material into a suitable, labeled container for

disposal.[1][3] Consult local regulations for proper disposal methods.[3]

First Aid Measures: Immediate first aid is crucial in the event of exposure:

Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.[3] Seek medical attention.[3]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while

removing any contaminated clothing and shoes.[3] Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open.[3] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Visual Workflow Guides
To further clarify procedural steps, the following diagrams illustrate the logical workflows for

handling a chemical spill and for the standard operation of using Cinnamyl butyrate in a
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Cinnamyl Butyrate Spill Detected

Spill Occurs

Assess Situation
(Size & Risk)

Evacuate Area
(If Necessary)

Large or
hazardous spill

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small, manageable spill

Ensure Ventilation
Remove Ignition Sources

Contain Spill
(Use Absorbent Material)

Clean Up Spill

Dispose of Waste
(Follow Regulations)

Decontaminate Area
& Equipment

Report Incident
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Standard Operating Procedure: Cinnamyl Butyrate

Preparation:
- Review SDS

- Assemble Materials

Don Required PPE:
- Goggles, Gloves, Lab Coat

Handling:
- Work in Fume Hood

- Avoid Contact & Inhalation

Experimental Use

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

After Use

Waste Collection:
- Segregate Waste

During & After Use

Doff PPE

End of Procedure

For Next Use

Final Disposal:
- Follow Institutional & 

Local Regulations
Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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